molecular formula C16H14F3N B8290173 6-[4-(Trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline CAS No. 893740-60-8

6-[4-(Trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline

Cat. No. B8290173
M. Wt: 277.28 g/mol
InChI Key: LUVYCRMVKRABJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-[4-(Trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C16H14F3N and its molecular weight is 277.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-[4-(Trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[4-(Trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

893740-60-8

Product Name

6-[4-(Trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline

Molecular Formula

C16H14F3N

Molecular Weight

277.28 g/mol

IUPAC Name

6-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline

InChI

InChI=1S/C16H14F3N/c17-16(18,19)14-6-3-11(4-7-14)12-5-8-15-13(10-12)2-1-9-20-15/h3-8,10,20H,1-2,9H2

InChI Key

LUVYCRMVKRABJK-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC(=C2)C3=CC=C(C=C3)C(F)(F)F)NC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

630 mg 6-(4-Trifluoromethyl-phenyl)-3,4-dihydro-1H-quinolin-2-one were dissolved in 10 ml tetrahydrofuran. 4.76 ml lithium aluminiumhydride 1M solution in tetrahydrofuran were added and the reaction mixture stirred for one hour at room temperature. Then 100 μl water and 100 μl 15% sodium hydroxide solution were added to the ice cooled reaction mixture. Then the reaction mixture was filtered off insoluble salts, and the filtrate evaporated under reduced pressure to obtain 485 mg 6-(4-Trifluoromethyl-phenyl)-1,2,3,4-tetrahydro-quinoline.
Quantity
630 mg
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reactant
Reaction Step One
Quantity
10 mL
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solvent
Reaction Step One
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4.76 mL
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reactant
Reaction Step Two
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0 (± 1) mol
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solvent
Reaction Step Two
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Quantity
100 μL
Type
reactant
Reaction Step Three
Quantity
100 μL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
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0 (± 1) mol
Type
reactant
Reaction Step Three

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